N-(4-chlorophenyl)-4-(4-fluorophenyl)-6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carbothioamide

• IUPAC Name: N-(4-chlorophenyl)-4-(4-fluorophenyl)-1,4,6,7-tetrahydroimidazo[4,5-c]pyridine-5-carbothioamide
• InChI: InChI=1S/C19H16ClFN4S/c20-13-3-7-15(8-4-13)24-19(26)25-10-9-16-17(23-11-22-16)18(25)12-1-5-14(21)6-2-12/h1-8,11,18H,9-10H2,(H,22,23)(H,24,26)
• InChI Key: DRLLZVBXNDOCNN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=C1NC=N2)C3=CC=C(C=C3)F)C(=S)NC4=CC=C(C=C4)Cl
• Molecular Formula: C19H16ClFN4S
• Molecular Weight: 386.9 g/mol

Description

N-(4-chlorophenyl)-4-(4-fluorophenyl)-6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carbothioamide is a useful research compound. Its molecular formula is C19H16ClFN4S and its molecular weight is 386.87. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Monoamine Oxidase Inhibitory Activities

Research on derivatives similar to N-(4-chlorophenyl)-4-(4-fluorophenyl)-6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carbothioamide has shown their potential as monoamine oxidase (MAO) inhibitors. Studies have demonstrated that certain derivatives exhibit significant inhibitory activity against MAO-A and MAO-B enzymes, which could be beneficial for developing antidepressant and anxiolytic drugs (Koç et al., 2014).

Anticonvulsant Activity

Similar compounds have been evaluated for their anticonvulsant properties. Some have shown significant activity in seizure models, indicating their potential in developing treatments for epilepsy and related disorders (Ahsan et al., 2013).

Computational and Molecular Docking Studies

Further research includes computational chemistry and molecular docking studies. These studies provide insights into the molecular interactions and binding patterns of such compounds, enhancing the understanding of their potential therapeutic effects (Uzun, 2022).

Antimicrobial Activity

Some derivatives have been assayed for their antimicrobial activity against various bacterial and fungal strains. This suggests potential applications in developing new antimicrobial agents (Bhuva et al., 2015).

Bioinformatics and Bioactivity Prediction

Bioinformatics platforms have been utilized to predict the bioactivity of these derivatives. This approach helps in optimizing the pharmacophore, toxicity, lipophilicity, and overall bioactivity for potential therapeutic uses (Ahsan et al., 2012).

Molecular Spectroscopy and Antimicrobial Potential

Molecular spectroscopic techniques have been employed to analyze these compounds for their antimicrobial potential, providing insights into the intermolecular interactions crucial for their activity (Sivakumar et al., 2020).